Cas no 956317-90-1 (1H-Pyrrole-2-aceticacid, a-1H-pyrrol-2-yl-,1,1-dimethylethyl ester)

1H-Pyrrole-2-aceticacid, a-1H-pyrrol-2-yl-,1,1-dimethylethyl ester structure
956317-90-1 structure
Product Name:1H-Pyrrole-2-aceticacid, a-1H-pyrrol-2-yl-,1,1-dimethylethyl ester
CAS No:956317-90-1
MF:C14H18N2O2
MW:246.304923534393
CID:802674
Update Time:2022-07-27

1H-Pyrrole-2-aceticacid, a-1H-pyrrol-2-yl-,1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-2-acetic acid, -alpha--1H-pyrrol-2-yl-, 1,1-dimethylethyl ester
    • 1H-Pyrrole-2-aceticacid, a-1H-pyrrol-2-yl-,1,1-dimethylethyl ester
    • 1H-Pyrrole-2-acetic acid, -alpha--1H-pyrrol-2-yl-, 1,1-dimethylethyl ester
    • 5-(tert-butoxycarbonyl)dipyrromethane
    • Inchi: 1S/C14H18N2O2/c1-14(2,3)18-13(17)12(10-6-4-8-15-10)11-7-5-9-16-11/h4-9,12,15-16H,1-3H3
    • InChI Key: RHYQIKGTSBXFBO-UHFFFAOYSA-N
    • SMILES: N1C=CC=C1C(C1=CC=CN1)C(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 246.137
  • Monoisotopic Mass: 246.137
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.9A^2
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